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Compound of Interest

Compound Name: DCPLA-ME

Cat. No.: B2353985 Get Quote

Essential Safety and Handling Guide for DCPLA-
ME
For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, use, and disposal of DCPLA-ME, a potent PKCε activator utilized in

neurodegenerative disease research.

In the fast-paced environment of scientific discovery, maintaining a steadfast commitment to

safety is paramount. This document provides essential, immediate safety and logistical

information for the handling of DCPLA-ME (DCPLA methyl ester), a valuable tool in the study

of neurodegenerative diseases. By adhering to these procedural guidelines, researchers can

minimize risks and ensure a safe laboratory environment.

Understanding the Compound: Key Chemical
Properties
DCPLA-ME is the methyl ester form of DCPLA and acts as a potent activator of protein kinase

C epsilon (PKCε).[1] It is a crucial compound for researchers investigating potential therapeutic

avenues for conditions such as Alzheimer's disease.[2]
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Property Value Source

Molecular Weight 322.53 [1]

CAS Number 56687-67-3 [1]

Form
Typically supplied as a powder

or in solution.
General Knowledge

Solubility
Soluble in DMSO (15.62

mg/mL at 25°C).
[1]

Storage (Powder)
-20°C for up to 3 years; 4°C for

up to 2 years.
[1]

Storage (In Solvent)
-80°C for up to 6 months;

-20°C for up to 1 month.
[1]

Hazard Identification and Personal Protective
Equipment (PPE)
As a research chemical, the full toxicological properties of DCPLA-ME may not be fully

characterized. Therefore, it is crucial to treat the compound as potentially hazardous. A

comprehensive Safety Data Sheet (SDS) for DCPLA-ME was not publicly available at the time

of this publication. In the absence of a specific SDS, the following PPE recommendations are

based on general best practices for handling research-grade organic chemicals and

information from the SDS of a structurally similar compound, 2,6-DICHLOROPHENYLACETIC

ACID METHYL ESTER.

Always handle DCPLA-ME in a well-ventilated area, preferably within a chemical fume hood.
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PPE Category Recommendation Rationale

Eye Protection
Chemical safety goggles that

meet ANSI Z87.1 standards.

Protects against splashes of

the chemical or its solvent.

Hand Protection

Nitrile or butyl rubber gloves.

Inspect gloves for any tears or

punctures before use. Change

gloves immediately if they

become contaminated.

Provides a barrier against skin

contact. DMSO, a common

solvent for DCPLA-ME, can

facilitate the absorption of

other chemicals through the

skin.

Body Protection
A buttoned, knee-length

laboratory coat.

Protects skin and personal

clothing from spills.

Respiratory Protection

Generally not required when

handled in a fume hood. If

working outside of a fume

hood or with large quantities, a

risk assessment should be

conducted to determine if a

respirator is necessary.

Minimizes inhalation of any

aerosols or vapors.

Experimental Workflow and Handling Procedures
The following is a generalized workflow for handling DCPLA-ME in a typical cell culture

experiment. This should be adapted to the specific requirements of your experimental protocol.
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Preparation

Dissolution

Cell Treatment

Cleanup and Disposal

Don Appropriate PPE

Prepare Chemical Fume Hood

Gather and Prepare Reagents
(DCPLA-ME, DMSO, culture media)

Dissolve DCPLA-ME in DMSO
to create a stock solution

Dilute stock solution
to working concentration

in culture media

Add DCPLA-ME solution
to cell culture

Incubate cells for
the desired time period

Decontaminate work surfaces

Dispose of liquid waste
(media containing DCPLA-ME)

in designated hazardous waste container

Dispose of solid waste
(pipette tips, gloves, etc.)

in designated hazardous waste container
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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